![molecular formula C20H14N2O2 B1243016 22-Hydroxyacuminatine](/img/structure/B1243016.png)
22-Hydroxyacuminatine
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Overview
Description
22-Hydroxyacuminatine is a natural product found in Camptotheca acuminata with data available.
Scientific Research Applications
Synthesis and Chemical Properties
Total Synthesis : Zhou et al. (2007) reported the total syntheses of 22-hydroxyacuminatine, achieving high overall yields using a mild cascade methodology. This synthesis presents advantages like short routes and ease of operations, indicating the compound's potential for further chemical studies and applications (Zhou, Liu, & Yao, 2007).
Synthesis and Biological Evaluation : Xiao et al. (2006) synthesized this compound, noting its structural resemblance to camptothecin and luotonin A. Their evaluation confirmed that this compound's cytotoxicity is not due to topoisomerase I inhibition, suggesting different mechanisms of action compared to similar compounds (Xiao, Antony, Pommier, & Cushman, 2006).
Concise Synthesis Methodology : Babjak et al. (2006) developed a short, efficient synthesis method for this compound, demonstrating the compound's accessibility for research and potential pharmaceutical applications (Babjak, Kanazawa, Anderson, & Greene, 2006).
Biological Applications
Cytotoxic Properties : The study by Xiao et al. (2006) also highlighted this compound's cytotoxic properties, which are significant for understanding its potential therapeutic uses in cancer treatment (Xiao et al., 2006).
Comparison with Other Compounds : The resemblance of this compound to camptothecin and luotonin A, as noted by Xiao et al. (2006), provides a basis for comparative studies in pharmacology and toxicology (Xiao et al., 2006).
properties
Molecular Formula |
C20H14N2O2 |
---|---|
Molecular Weight |
314.3 g/mol |
IUPAC Name |
19-(hydroxymethyl)-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15,17,19-nonaen-14-one |
InChI |
InChI=1S/C20H14N2O2/c23-11-13-5-3-6-15-16(13)9-18-19-14(10-22(18)20(15)24)8-12-4-1-2-7-17(12)21-19/h1-9,23H,10-11H2 |
InChI Key |
FIAAPZRVXZOWNP-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC3=CC=CC=C3N=C2C4=CC5=C(C=CC=C5C(=O)N41)CO |
synonyms |
22-hydroxyacuminatine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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